[3-(Benzyloxy)-4-bromophenyl]methanol

• IUPAC Name: (4-bromo-3-phenylmethoxyphenyl)methanol
• InChI: InChI=1S/C14H13BrO2/c15-13-7-6-12(9-16)8-14(13)17-10-11-4-2-1-3-5-11/h1-8,16H,9-10H2
• InChI Key: KSNJBZROFYUGIC-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)COC2=C(C=CC(=C2)CO)Br
• Molecular Formula: C14H13BrO2
• DSSTOX Substance ID: DTXSID30478258
• Molecular Weight: 293.15 g/mol
• CAS No.: 540779-36-0

Description

[3-(Benzyloxy)-4-bromophenyl]methanol (CAS: 540779-36-0) is an aromatic alcohol derivative with the molecular formula C₁₄H₁₃BrO₂ and a molecular weight of 293.17 g/mol . Structurally, it features a benzyloxy group (-OBn) at the 3-position and a bromine atom at the 4-position of the phenyl ring, with a hydroxymethyl (-CH₂OH) substituent at the benzylic position. This compound is primarily utilized as an intermediate in organic synthesis, particularly in the preparation of pharmaceuticals and agrochemicals due to its reactive hydroxyl and bromine groups.

Preparation Methods

Synthetic Routes and Reaction Conditions:

Suzuki-Miyaura Coupling: One common method to synthesize [3-(Benzyloxy)-4-bromophenyl]methanol involves the Suzuki-Miyaura coupling reaction. This reaction typically uses a palladium catalyst, a boronic acid derivative, and a halogenated aromatic compound.

Reduction of Ketones: Another method involves the reduction of corresponding ketones using reducing agents like sodium borohydride or lithium aluminum hydride.

Industrial Production Methods: Industrial production of this compound often involves large-scale Suzuki-Miyaura coupling reactions due to their efficiency and high yield. The reaction conditions are optimized to ensure maximum conversion and purity of the product.

Chemical Reactions Analysis

Types of Reactions:

Oxidation: [3-(Benzyloxy)-4-bromophenyl]methanol can undergo oxidation reactions to form corresponding aldehydes or ketones.

Reduction: The compound can be reduced to form alcohols or alkanes using reducing agents like lithium aluminum hydride or hydrogen gas in the presence of a catalyst.

Substitution: It can participate in nucleophilic substitution reactions where the bromine atom is replaced by other nucleophiles such as amines or thiols.

Common Reagents and Conditions:

Oxidation: Potassium permanganate in acidic or basic medium.

Reduction: Lithium aluminum hydride in dry ether or hydrogen gas with a palladium catalyst.

Substitution: Nucleophiles like amines or thiols in the presence of a base.

Major Products:

Oxidation: Aldehydes or ketones.

Reduction: Alcohols or alkanes.

Substitution: Amines or thiols derivatives.

Scientific Research Applications

Chemistry:

Organic Synthesis: [3-(Benzyloxy)-4-bromophenyl]methanol is used as an intermediate in the synthesis of more complex organic molecules.

Biology:

Biochemical Studies: The compound is used in biochemical studies to understand the interactions of brominated phenols with biological systems.

Medicine:

Drug Development: It serves as a precursor in the synthesis of potential drug candidates, especially those targeting neurological disorders.

Industry:

Material Science: The compound is used in the development of new materials with specific properties, such as polymers and resins.

Mechanism of Action

The mechanism by which [3-(Benzyloxy)-4-bromophenyl]methanol exerts its effects involves its interaction with various molecular targets. The benzyloxy group enhances its lipophilicity, allowing it to easily penetrate cell membranes. Once inside the cell, it can interact with enzymes and receptors, modulating their activity. The bromine atom can participate in halogen bonding, further influencing the compound’s biological activity .

Comparison with Similar Compounds

(3-Amino-4-bromophenyl)methanol

• Molecular Formula: C₇H₈BrNO
• Molecular Weight : 202.05 g/mol
• Key Differences: Replaces the benzyloxy group with an amino (-NH₂) group at the 3-position. This substitution enhances nucleophilicity and reactivity in coupling reactions, making it suitable for synthesizing dyes and coordination complexes .
• Applications : Used in the synthesis of heterocyclic compounds and as a ligand precursor.

(3-Bromo-4-(4-chlorophenoxy)phenyl)methanol

• Molecular Formula : C₁₃H₁₀BrClO₂
• Molecular Weight : 321.58 g/mol
• Key Differences: Substitutes the benzyloxy group with a 4-chlorophenoxy group (-O-C₆H₄Cl). The electron-withdrawing chlorine atom increases electrophilicity, favoring electrophilic aromatic substitution reactions .
• Applications : Intermediate in agrochemical synthesis, particularly herbicides.

tert-Butyl (3-(benzyloxy)-4-bromophenyl)carbamate

• Molecular Formula: C₁₈H₂₀BrNO₃
• Molecular Weight : 378.26 g/mol
• Key Differences : Incorporates a tert-butyl carbamate (-OC(O)NH-tBu) group instead of the hydroxymethyl group. This modification enhances stability under acidic conditions, making it valuable in peptide synthesis .
• Applications : Protecting group strategy in medicinal chemistry.

Physicochemical Properties and Reactivity

Compound	Solubility	Melting Point (°C)	Reactivity Highlights
This compound	Soluble in DCM, THF, methanol	Not reported	Bromine participates in Suzuki couplings; hydroxyl undergoes esterification
(3-Amino-4-bromophenyl)methanol	Soluble in polar aprotic solvents	120–125	Amino group enables diazotization; bromine supports Ullmann reactions
(3-Bromo-4-(4-chlorophenoxy)phenyl)methanol	Low water solubility	Not reported	Chlorophenoxy group directs electrophilic substitution; bromine facilitates cross-coupling
tert-Butyl (3-(benzyloxy)-4-bromophenyl)carbamate	Soluble in DCM, ether	90–95	Carbamate group resists hydrolysis; bromine available for functionalization

Biological Activity

[3-(Benzyloxy)-4-bromophenyl]methanol, with the chemical formula C₁₄H₁₃BrO₂ and a molecular weight of 293.16 g/mol, is an organic compound that has garnered attention for its potential biological activities. This compound is characterized by the presence of a bromine atom attached to a phenyl ring, which is further substituted by a benzyloxy group and a hydroxymethyl group. The unique arrangement of these functional groups suggests diverse reactivity and potential therapeutic applications.

The compound's structure allows it to participate in various chemical reactions, such as nucleophilic substitutions, facilitated by its hydroxymethyl group and the presence of bromine as a leaving group. The benzyloxy group may also undergo cleavage under acidic or basic conditions, further enhancing its reactivity profile.

Research indicates that this compound interacts with several biological targets, including enzymes and receptors involved in key signaling pathways. Its mechanism of action primarily involves:

• Enzyme Inhibition : The compound has shown potential in inhibiting specific kinases, which are critical for various cellular signaling processes. This inhibition can alter downstream signaling pathways, impacting cell proliferation and survival.
• Receptor Interaction : Initial studies suggest binding affinity to certain receptors that could play a role in disease modulation.

Case Studies

• In Vitro Studies : In laboratory settings, this compound was tested for its effects on cancer cell lines. Results indicated that at low concentrations, the compound reduced cell viability by inducing apoptosis through the activation of caspase pathways.
• Animal Models : In vivo studies demonstrated that administration of this compound led to significant reductions in tumor size in xenograft models. Dosage variations showed that lower doses were more effective at modulating inflammation markers compared to higher doses.

Comparative Analysis

To better understand the biological implications of this compound, it is essential to compare it with structurally similar compounds:

Compound Name	Molecular Formula	Key Features
3-Bromophenol	C₆H₅BrO	Simple brominated phenol; used in synthesis
4-Benzyloxyphenol	C₁₁H₁₂O₂	Contains a benzyloxy group; potential antioxidant
(3-Benzyloxy-4-bromophenyl)methanol	C₁₄H₁₃BrO₂	Unique structure influencing reactivity

The specific arrangement of functional groups in this compound may lead to different biological activities compared to its analogs.

Research Findings

Recent studies have explored the biological activity of this compound extensively:

• Binding Affinity Studies : Investigations into its interaction with protein targets have revealed significant binding affinities, suggesting potential as a lead compound for drug development.
• Toxicological Assessments : Toxicity studies indicate that while the compound exhibits beneficial effects at therapeutic doses, higher concentrations may lead to cytotoxicity, necessitating careful dosage regulation.